4-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane

• IUPAC Name: 4-(1,2-dimethylimidazol-4-yl)sulfonyl-7-thiophen-2-yl-1,4-thiazepane
• InChI: InChI=1S/C14H19N3O2S3/c1-11-15-14(10-16(11)2)22(18,19)17-6-5-13(21-9-7-17)12-4-3-8-20-12/h3-4,8,10,13H,5-7,9H2,1-2H3
• InChI Key: OLZPGJIJDMIINO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CN1C)S(=O)(=O)N2CCC(SCC2)C3=CC=CS3
• Molecular Formula: C14H19N3O2S3
• Molecular Weight: 357.5 g/mol

Description

The compound 4-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane is a heterocyclic compound that has gained attention in scientific research due to its potential applications in the field of medicine.

Scientific Research Applications

Synthesis and Chemical Properties

The development of compounds with the imidazole and thiophene moieties, similar to the one mentioned, often involves sophisticated chemical synthesis techniques aimed at exploring their potential biological activities. For example, compounds like (R)-7-cyano-2,3,4,5-tetrahydro-1-(1H-imidazol-4-ylmethyl)-3-(phenylmethyl)-4-(2-thienylsulfonyl)-1H-1,4-benzodiazepine have been synthesized for their potent preclinical antitumor activity and have entered clinical trials based on their promising pharmacokinetics and antitumor efficacy in vivo (Hunt et al., 2000).

Biological Activity

The incorporation of sulfonyl, thiophene, and imidazole groups has been a common strategy in the design of molecules with significant biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Compounds bearing these functionalities have shown a range of biological activities, leading to further investigation into their potential therapeutic applications. For instance, novel heterocyclic compounds incorporating sulfamoyl moieties have demonstrated promising antimicrobial activities, highlighting the potential for such molecules in addressing resistant microbial strains (Darwish et al., 2014).

Potential Therapeutic Applications

The exploration of the therapeutic potential of compounds with this molecular framework has extended to various areas, including cancer research, where specific derivatives have been identified as potent and selective ligands for receptors involved in cancer progression. The synthesis and biological evaluation of imidazo[2,1-b]thiazole derivatives, for example, have shown significant COX-2 inhibitory activity, indicating potential utility in anti-inflammatory and anticancer therapy (Shahrasbi et al., 2018).